Cas no 2137833-48-6 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine
• CAS No: 2137833-48-6
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• CID: 5603910
• PubChem ID: 165480871
• Update Time: 2025-06-08

3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1115676
• [3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-yl]methanamine
• 2137833-48-6
• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine

• Inchi： 1S/C10H12N4O2S/c1-17(15,16)8-6-13-14(7-8)10-3-2-4-12-9(10)5-11/h2-4,6-7H,5,11H2,1H3
• InChI Key： JUESEYZZYWMKNS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1=CC=CN=C1CN)(=O)=O

Computed Properties

• Exact Mass: 252.06809681g/mol
• Monoisotopic Mass: 252.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine

Research Briefing on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine (CAS: 2137833-48-6)

3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine (CAS: 2137833-48-6) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole and pyridine moieties, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating various diseases, particularly in oncology and inflammatory disorders.

The synthesis of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for scaling up preclinical and clinical studies. The methanesulfonyl group in the pyrazole ring is believed to play a significant role in the compound's bioactivity, potentially enhancing its binding affinity to specific biological targets.

Pharmacological studies have revealed that 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine exhibits inhibitory effects on certain kinases involved in cell proliferation and inflammation. For instance, it has been shown to modulate the activity of protein kinases such as JAK and MAPK, which are implicated in cancer and autoimmune diseases. These findings suggest that the compound could serve as a lead molecule for developing new kinase inhibitors with improved selectivity and reduced off-target effects.

In vitro and in vivo studies have further demonstrated the compound's potential therapeutic benefits. For example, in cancer cell lines, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine has shown dose-dependent inhibition of tumor growth, with minimal cytotoxicity to normal cells. Additionally, preliminary data from animal models of inflammatory diseases indicate that the compound can attenuate disease progression by suppressing pro-inflammatory cytokine production. These results highlight its dual potential as an anticancer and anti-inflammatory agent.

Despite these promising findings, challenges remain in the development of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine as a therapeutic agent. Issues such as pharmacokinetics, bioavailability, and long-term safety need to be addressed in future studies. Current research efforts are focused on structural optimization to improve these properties, as well as on identifying the most suitable disease indications for clinical trials.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylmethanamine (CAS: 2137833-48-6) represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and inflammation. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile, paving the way for its eventual translation into clinical use. The compound's unique chemical structure and bioactivity make it a valuable subject for future investigations in drug discovery and development.